Cas no 1350989-20-6 (2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid
• CAS No: 1350989-20-6
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD22587746
• CID: 4586477
• PubChem ID: 56766302
• Update Time: 2025-06-08

2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(cyclopropylcarbonyl)amino]-1,3-oxazole-4-carboxylic acid
• 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid

• MDL： MFCD22587746
• Inchi： 1S/C8H8N2O4/c11-6(4-1-2-4)10-8-9-5(3-14-8)7(12)13/h3-4H,1-2H2,(H,12,13)(H,9,10,11)
• InChI Key： WMLYCNABUIOMQK-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)N=C1NC(C1CC1)=O

Additional information on 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid

Professional Introduction to 2-cyclopropaneamido-1,3-oxazole-4-carboxylic Acid (CAS No. 1350989-20-6)

2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid, identified by its CAS number 1350989-20-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic molecule features a cyclopropane ring linked to an amide group and an oxazole moiety, making it a versatile scaffold for the development of novel bioactive agents. The structural uniqueness of this compound positions it as a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal chemistry.

The cyclopropane moiety is known for its strained three-membered ring, which can enhance the reactivity and binding affinity of the molecule when incorporated into drug candidates. This feature has been leveraged in various therapeutic areas, including antimicrobial and anti-inflammatory applications. The presence of the amide group further contributes to the molecule's functionality, allowing for hydrogen bonding interactions that are crucial for biological activity. These structural elements make 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid a promising building block for designing molecules with specific pharmacological properties.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are heterocyclic compounds that exhibit properties such as antimicrobial, antifungal, and anti-inflammatory effects. The combination of these pharmacophores with the cyclopropane ring in 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid suggests potential applications in the treatment of various diseases. Researchers have been exploring derivatives of this compound to identify new therapeutic agents with improved efficacy and reduced side effects.

One of the most exciting areas of research involving 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. The oxazole ring can be modified in various ways to introduce additional functional groups, leading to a diverse array of derivatives with tailored properties. For instance, researchers have investigated the use of this compound in the development of protease inhibitors, which are essential for treating conditions such as cancer and HIV/AIDS. The ability to modify the structure of 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid allows for fine-tuning its biological activity, making it a valuable tool in drug discovery.

The chemical synthesis of 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. One common approach involves the condensation of cyclopropanecarbonitrile with appropriate precursors to form the oxazole ring, followed by functionalization with an amide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. These advancements have also facilitated the exploration of novel synthetic routes that could lead to cost-effective and environmentally friendly production methods.

The pharmacological evaluation of 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid has revealed several interesting properties that warrant further investigation. In vitro studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, some derivatives have demonstrated potent effects against carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. Additionally, preclinical studies have indicated potential applications in anti-inflammatory therapy due to their ability to modulate inflammatory cytokine production.

The development of new drugs often involves a multidisciplinary approach, combining insights from chemistry, biology, and pharmacology. 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid serves as a prime example of how structural modifications can lead to novel therapeutic agents with significant clinical implications. By leveraging its unique chemical properties, researchers can design molecules that target specific disease mechanisms with high precision. This underscores the importance of continued research into heterocyclic compounds like 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid for advancing drug discovery efforts.

The future prospects for 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid are promising, given its versatility as a synthetic intermediate and its potential biological activities. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that address these challenges effectively. The integration of computational chemistry and high-throughput screening technologies will further accelerate the discovery process by enabling rapid identification of promising candidates for further development. In summary, 2-cyclopropaneamido-1,3-oxazole-4-carboxylic acid represents a significant contribution to the field of medicinal chemistry and holds great promise for future therapeutic applications.